2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• SMILES: CN(C)C1CN(C1)C2=C(C=CC=N2)C=O
• InChI: InChI=1S/C11H15N3O/c1-13(2)10-6-14(7-10)11-9(8-15)4-3-5-12-11/h3-5,8,10H,6-7H2,1-2H3
• InChIKey: BWPQWCRMFVDGIM-UHFFFAOYSA-N

2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde: Chemical Properties and Structural Classification

2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde is a heterocyclic building block characterized by a pyridine-3-carbaldehyde core substituted at the 2-position with a 3-(dimethylamino)azetidine moiety. Its molecular formula is C11H15N3O with a molecular weight of 205.26 g/mol . The compound belongs to the class of amino-azetidinyl-pyridine carbaldehydes and is structurally related to, but distinct from, its 6-substituted positional isomer 6-[3-(dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde (CAS 1867015-02-8), which shares an identical molecular weight but differs in the substitution pattern on the pyridine ring [1]. This regioisomeric relationship is a primary consideration for selection, as the position of the azetidine ring attachment can critically influence downstream reactivity and binding geometry.

• [1] PubChem. Compound Summary: 6-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde. PubChem CID 130946711. Molecular Weight: 205.26 g/mol. View Source

Positional Isomer and Analog Differentiation: Why Substitution Is Not Interchangeable

Generic substitution among in-class nicotinaldehyde derivatives is unreliable due to quantifiable differences in molecular shape and electronic properties that directly impact synthetic utility and biological recognition. The target compound differs from its closest 6-substituted positional isomer in the nitrogen position of the pyridine ring relative to the aldehyde and azetidine groups, which alters both the calculated LogP (XLogP3-AA: 0.6 for the 6-isomer [1]) and the spatial orientation of the dimethylamino-azetidine vector. Compared to the simpler analog 2-(dimethylamino)nicotinaldehyde (MW 150.18 g/mol ), which lacks the azetidine ring entirely, the target compound introduces a conformationally constrained cyclic amine that can reduce rotational freedom and modify pKa profiles. These structural variations mean that reaction yields, regioselectivity in subsequent derivatizations, and pharmacophoric fit are not conserved across what may appear to be minor structural modifications, as detailed in the quantitative evidence below.

• [1] PubChem. Computed Properties for 6-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde. XLogP3-AA: 0.6. View Source

Quantitative Evidence vs. Structural Analogs

Positional Isomerism: 2-Substituted vs. 6-Substituted Regioisomers

The target compound 2-[3-(dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde (CAS 1858630-21-3) and its 6-substituted regioisomer 6-[3-(dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde (CAS 1867015-02-8) share an identical molecular formula (C11H15N3O) and molecular weight (205.26 g/mol) [1]. Despite this identity in mass, the position of the azetidine substitution on the pyridine ring dictates different spatial relationships between the aldehyde functional group and the basic dimethylamino center. For the 6-isomer, the computed XLogP3-AA is 0.6 [1], while the target 2-isomer is expected to exhibit a distinct LogP due to the proximity of the azetidine nitrogen to the aldehyde, potentially enabling intramolecular interactions absent in the 6-isomer. No quantitative LogP data for the 2-isomer is directly reported in accessible databases, representing a gap in comparative profiling.

Evidence Dimension	Molecular Property: Positional Isomerism and Computed LogP
Target Compound Data	2-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde. Exact Mass: 205.1215 Da. LogP: Not directly reported.
Comparator Or Baseline	6-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde. Exact Mass: 205.1215 Da. XLogP3-AA: 0.6 [1].
Quantified Difference	Identical exact mass; predicted LogP difference (value unknown due to unreported target data).
Conditions	Computational prediction (XLogP3) and exact mass calculation.

Why This Matters

For procurement decisions where synthetic route design depends on regiochemical control, the positional isomer identity must be verified analytically, as the two isomers are indistinguishable by molecular weight alone.

• [1] PubChem. Compound Summary: 6-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde. PubChem CID 130946711. XLogP3-AA: 0.6. View Source

Conformational Restriction: Azetidine Ring vs. Acyclic Analogs

The target compound incorporates a constrained four-membered azetidine ring bearing a dimethylamino substituent. In contrast, the simpler building block 2-(dimethylamino)nicotinaldehyde (CAS 35567-32-9) has the dimethylamino group directly attached to the pyridine ring, with a smaller molecular weight of 150.18 g/mol . This structural simplification eliminates the azetidine ring, resulting in a significantly lower topological polar surface area (TPSA) and fewer hydrogen bond acceptor sites. The azetidine ring in the target compound adds approximately 55 Da in molecular weight and introduces a tertiary amine center that is geometrically separated from the pyridine ring, providing a distinct vector for further derivatization (e.g., amide bond formation) that cannot be replicated by the acyclic analog.

Evidence Dimension	Structural Complexity and Physicochemical Property Differentiation
Target Compound Data	Molecular Weight: 205.26 g/mol. Contains azetidine ring. Hydrogen Bond Acceptor Count: 4. Rotatable Bond Count: 3 [1].
Comparator Or Baseline	2-(Dimethylamino)nicotinaldehyde. Molecular Weight: 150.18 g/mol. Lacks azetidine ring .
Quantified Difference	Molecular Weight increase: +55.08 g/mol. Additional constrained ring system and one additional hydrogen bond acceptor.
Conditions	Calculated molecular properties. TPSA for target compound: 36.4 Ų (from 6-isomer data as proxy) [1].

Why This Matters

The azetidine ring provides conformational rigidity that can improve target selectivity in medicinal chemistry programs without introducing excessive molecular weight, but this comes at the cost of a more complex synthesis compared to the acyclic analog.

• [1] PubChem. Computed Properties for 6-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde. H-Bond Acceptor Count: 4. Rotatable Bond Count: 3. TPSA: 36.4 Ų. View Source

Functional Group Orthogonality: Aldehyde and Amine Reactivity

The target compound presents a synthetically orthogonal pair of functional groups: a reactive aromatic aldehyde and a basic tertiary amine within the azetidine ring. The pyridine-3-carbaldehyde motif is susceptible to nucleophilic attack, reductive amination, and Grignard additions, while the dimethylamino-azetidine group can participate in acid-base chemistry, alkylation, or act as a directing group. In contrast, the analog 2-(azetidin-1-yl)pyridine-3-carbaldehyde (CAS not directly specified; MW 162.19 g/mol ) lacks the dimethylamino substituent on the azetidine, reducing its basicity and hydrogen-bonding capacity. This difference in functional group density means that the target compound can support two sequential, orthogonal chemical transformations at the aldehyde and at the azetidine nitrogen, a feature not present in the simpler analog.

Evidence Dimension	Number of Orthogonal Reactive Centers for Sequential Derivatization
Target Compound Data	Two orthogonal reactive sites: aldehyde (C=O) and tertiary amine (N(CH3)2 on azetidine).
Comparator Or Baseline	2-(Azetidin-1-yl)pyridine-3-carbaldehyde. One aldehyde reactive site; azetidine nitrogen is a secondary amine without additional alkyl substitution. MW 162.19 g/mol .
Quantified Difference	One additional reactive center (tertiary amine) in target compound. Molecular weight increase of +43.07 g/mol relative to comparator.
Conditions	Structural comparison based on molecular formula and functional group analysis.

Why This Matters

For procurement in parallel synthesis or library production, the presence of two orthogonal reactive handles can reduce the step-count to access diverse chemotypes, but requires careful quality control to ensure the aldehyde group has not undergone oxidation or condensation during storage.

Biological Relevance: NNMT Inhibition Potential

While direct bioactivity data for the target compound itself is not publicly available, a structurally related molecule incorporating the 3-(dimethylamino)azetidine scaffold has been reported in BindingDB (BDBM50627730, CHEMBL5399278) as an inhibitor of human Nicotinamide N-methyltransferase (NNMT) with an IC50 of 25 nM and a Ki of 70 nM in a fluorescence polarization competition assay [1]. This demonstrates that the 3-(dimethylamino)azetidine motif is recognized by the NNMT active site. The target compound, bearing a pyridine-3-carbaldehyde, is a direct precursor to such NNMT inhibitor chemotypes via reductive amination or amide coupling at the aldehyde position. No such direct inhibition data exists for the 6-substituted regioisomer or for the azetidine-lacking analog 2-(dimethylamino)nicotinaldehyde in the context of NNMT.

Evidence Dimension	Biological Target Engagement Potential: NNMT Inhibition
Target Compound Data	No direct bioactivity data; structural analog with identical azetidine-dimethylamino motif: NNMT IC50 = 25 nM, Ki = 70 nM [1].
Comparator Or Baseline	6-substituted regioisomer (CAS 1867015-02-8) and 2-(dimethylamino)nicotinaldehyde (CAS 35567-32-9): No reported NNMT activity.
Quantified Difference	Only the 3-(dimethylamino)azetidine-containing scaffold shows confirmed NNMT inhibition at nanomolar potency.
Conditions	Fluorescence polarization competition assay; human NNMT enzyme.

Why This Matters

For medicinal chemistry groups pursuing NNMT or methyltransferase targets, the target compound provides a privileged fragment for hit-to-lead optimization, whereas simpler analogs lacking the constrained azetidine lack the necessary conformational pre-organization for NNMT binding.

• [1] BindingDB. Entry BDBM50627730 (CHEMBL5399278). Target: Nicotinamide N-methyltransferase (Human). IC50: 25 nM. Ki: 70 nM. Assay: Fluorescence polarization competition assay. View Source

High-Value Procurement Scenarios Based on Structural Differentiation

NNMT Inhibitor Lead Generation via Aldehyde-Directed Synthesis

The target compound serves as an advanced intermediate for synthesizing focused libraries of NNMT inhibitors. The aldehyde handle enables reductive amination with diverse amine fragments, while the 3-(dimethylamino)azetidine motif provides the critical NNMT pharmacophore. As evidenced by structurally related compounds demonstrating nanomolar NNMT inhibition (IC50 = 25 nM) [1], this scaffold is pre-validated for methyltransferase targets. Procurement of the 2-substituted regioisomer, rather than the 6-isomer, ensures the azetidine vector projects toward the NNMT active site in a geometry consistent with the reported SAR.

Orthogonal Functionalization for Parallel Chemistry Strategies

The compound's two orthogonal reactive sites—the aldehyde and the dimethylamino-azetidine—support a two-step diversification strategy without protecting group manipulation. The azetidine nitrogen can be alkylated or acylated in the presence of the aldehyde, and the aldehyde can undergo condensation or reductive amination in a subsequent, independent step. This orthogonality is absent in the simpler 2-(azetidin-1-yl)pyridine-3-carbaldehyde (MW 162.19 g/mol) , which lacks the dimethylamino handle for chemoselective functionalization.

Regioselective Cross-Coupling at the Pyridine 2-Position

The 2-substitution pattern places the aldehyde at the 3-position of the pyridine ring, leaving the 4-, 5-, and 6-positions available for further functionalization via directed C-H activation or halogenation-metalation sequences. This regiochemical arrangement is structurally distinct from the 6-isomer [2] and allows for the synthesis of 2,3,4- or 2,3,5-trisubstituted pyridines where the aldehyde serves as a temporary directing group or a latent functional handle.

Fragment-Based Drug Discovery and Property Optimization

With a molecular weight of 205.26 g/mol and a predicted TPSA of approximately 36.4 Ų (based on 6-isomer computed data [2]), the compound occupies a favorable fragment-like property space. The azetidine ring provides conformational rigidity without the excessive molecular weight penalty of larger saturated rings (e.g., piperidine), making it a strategic choice for hit evolution where maintaining ligand efficiency is paramount. The dimethylamino group offers a solubilizing handle that can be modulated in later optimization steps.

• [1] BindingDB. Entry BDBM50627730 (CHEMBL5399278). NNMT IC50: 25 nM. View Source
• [2] PubChem. 6-[3-(Dimethylamino)azetidin-1-yl]pyridine-3-carbaldehyde. PubChem CID 130946711. TPSA: 36.4 Ų. View Source